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Compound of Interest

Compound Name: Methyl 2-furoate

Cat. No.: B042507

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the boiling and melting points of methyl
2-furoate, a key intermediate in the synthesis of various bioactive compounds and a notable
component in the flavor and fragrance industries. This document outlines its key physical
properties, details the experimental methodologies for their determination, and presents a
visual representation of its common synthesis pathway.

Physicochemical Data of Methyl 2-Furoate

Methyl 2-furoate is typically a colorless to pale yellow liquid at room temperature, with a scent
described as mildly sweet or fruity.[1] Its physical characteristics are critical for its application in
chemical synthesis and product formulation.
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Property Value Conditions

Boiling Point 181.0t0 182.0 °C @ 760 mm Hg[2][3]
181.3°C @ 760 mm Hg

178 to 180 °C @ 60 mm Hg[4]

811t0 82 °C @ 20 mm HgJ3]

Melting Point Below room temperature Not applicable (liquid state)

. o @ Standard Temperature and
Physical State Liquid
Pressure[2]

Experimental Protocols for Property Determination

The determination of the boiling and melting points of organic compounds like methyl 2-
furoate is fundamental for their characterization and purity assessment. Standard laboratory
procedures are employed for these measurements.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a pure substance, this is a constant at a given pressure.

1. Micro-Reflux Method (for small quantities):

o Apparatus: A small test tube, a thermometer, a heating block or oil bath, and a magnetic
stirrer.

e Procedure:

o Approximately 0.5 mL of methyl 2-furoate is placed in the test tube with a small magnetic
stir bar.

o The test tube is securely clamped within the heating block.[5]

o Athermometer is positioned with its bulb about 1 cm above the liquid's surface to measure
the vapor temperature.[5]
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o The sample is gently heated and stirred.

o The temperature is recorded when the liquid is observed to be gently boiling and a
condensation ring of the vapor is stable on the walls of the test tube at the level of the
thermometer bulb.[5] This stable temperature reading is the boiling point.

2. Distillation Method (for larger quantities):

o Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating mantle.

e Procedure:

o The distillation apparatus is assembled.

o The methyl 2-furoate sample is placed in the distillation flask.

o The sample is heated, and the temperature is monitored. The thermometer bulb should be
positioned just below the side arm of the distillation flask to accurately measure the
temperature of the vapor that is distilling.

o The temperature at which the vapor's temperature remains constant during the collection
of the distillate is recorded as the boiling point.[6]

3. Thiele Tube Method:

o Apparatus: A Thiele tube, a small test tube, a capillary tube (sealed at one end), a
thermometer, and a heat source.

e Procedure:

o Afew drops of methyl 2-furoate are placed in the small test tube.

o A capillary tube is inverted and placed inside the test tube containing the sample.[7]

o The test tube is attached to a thermometer, which is then placed in a Thiele tube
containing heating oil.[7]
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o The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube
will be expelled.[5]

o Heating continues until a rapid and continuous stream of bubbles emerges from the
capillary tube.[8]

o The heat is then removed, and the apparatus is allowed to cool.

o The boiling point is the temperature at which the bubbling stops and the liquid is drawn
back into the capillary tube.[7][8]

Determination of Melting Point

Since methyl 2-furoate is a liquid at ambient temperatures, a standard melting point
determination is not applicable. However, the methodology for determining the melting point of
a solid organic compound is described below for reference, as it is a crucial technique for purity
assessment.

Capillary Method:

o Apparatus: A melting point apparatus (such as a MelTemp or DigiMelt), capillary tubes, and a
solid sample.

e Procedure:

o A small amount of the finely powdered, dry solid is packed into a capillary tube to a height
of 2-3 mm.[9]

o The capillary tube is placed in the heating block of the melting point apparatus.[10]

o The sample is heated rapidly to about 15-20 °C below the expected melting point, and
then the heating rate is slowed to 1-2 °C per minute.[9]

o The melting range is recorded from the temperature at which the first droplet of liquid
appears to the temperature at which the entire sample has completely liquefied.[11] A
narrow melting range (0.5-1.0°C) is indicative of a pure compound.[12]
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Synthesis Pathway of Methyl 2-Furoate

Methyl 2-furoate is commonly synthesized via the Fischer esterification of 2-furoic acid with
methanol, using an acid catalyst. This reaction is a cornerstone of organic synthesis.[1]
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Caption: Fischer esterification of 2-furoic acid to produce methyl 2-furoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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